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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide

Cat. No.: B1630557 Get Quote

An In-depth Technical Guide to the Hazards of 4-Chlorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Chlorobenzyl bromide (CAS No. 622-95-7) is a versatile and widely utilized reagent in

organic synthesis, particularly in the pharmaceutical industry for creating complex molecular

architectures.[1][2] However, its utility is matched by its significant and acute hazards. This

guide provides an in-depth analysis of these hazards, grounded in the compound's chemical

reactivity. The core danger of 4-chlorobenzyl bromide stems from its nature as a potent

electrophile and alkylating agent, leading to severe corrosive damage to biological tissues upon

contact. It is classified as causing severe skin burns and serious eye damage (H314/H318) and

is a potent lachrymator, an agent that causes tearing.[2][3] Strict adherence to engineering

controls, personal protective equipment protocols, and emergency preparedness is not merely

recommended but essential for any professional handling this compound.

Section 1: Chemical and Physical Identity
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. 4-Chlorobenzyl bromide is a white to off-white crystalline solid at room

temperature, a physical state that can mitigate some risks associated with volatile liquids but

introduces hazards related to dust inhalation.[2][4]
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Property Value Source(s)

CAS Number 622-95-7 [5]

Molecular Formula C₇H₆BrCl [6]

Molecular Weight 205.48 g/mol [3]

Appearance
White to off-white crystalline

solid
[2][4]

Melting Point 48-52 °C (118-126 °F) [1]

Boiling Point 107-108 °C @ 8 mmHg [2][7]

Solubility

Insoluble in water; Slightly

soluble in chloroform,

dichloromethane

[1][2]

Synonyms

1-(Bromomethyl)-4-

chlorobenzene, p-

Chlorobenzyl bromide

[4][6]

Section 2: The Core Hazard: Reactivity as a Potent
Alkylating Agent
To truly appreciate the hazards of 4-chlorobenzyl bromide, one must look beyond simple

hazard codes and understand its chemical reactivity. The compound is a classic benzylic

halide. This structure confers high reactivity in nucleophilic substitution reactions, making it an

excellent alkylating agent.[8]

Causality of Hazard: The bromine atom is a good leaving group, and the adjacent benzyl ring

stabilizes the resulting carbocation intermediate. This makes the benzylic carbon highly

electrophilic and susceptible to attack by nucleophiles. In a biological context, these

nucleophiles are abundant; they include the amine, thiol, and hydroxyl groups found in amino

acids, proteins, and the nitrogenous bases of DNA.[9] When 4-chlorobenzyl bromide contacts

tissue, it rapidly and indiscriminately alkylates these biological macromolecules, disrupting their

structure and function, which manifests as severe chemical burns and cell death.[8][10] This is

the fundamental mechanism behind its corrosivity.
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Figure 1: Mechanism of Biological Alkylation
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Caption: Figure 1: General mechanism of cellular damage via alkylation.

The compound's potent lachrymatory effect is also a direct result of this reactivity, as it rapidly

alkylates nerve receptors in the cornea, causing extreme irritation and tearing.[11][12]

Section 3: Toxicological Profile and Hazard
Classification
The toxicological effects are a direct consequence of the alkylating mechanism. While

comprehensive toxicological studies for this specific compound are limited, the data from safety

data sheets and analogy to similar corrosive alkylating agents provide a clear hazard profile.[5]

[11]

Hazard
Classification

Category Code Description

Skin Corrosion 1B H314
Causes severe skin

burns.

Serious Eye Damage 1 H318
Causes serious eye

damage.

Corrosive to Metals 1 H290
May be corrosive to

metals.
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Source:[3]

Routes of Exposure and Health Effects:
Eye Contact: Immediate and severe effects. Causes serious, potentially irreversible eye

damage and burns.[5][4] The lachrymatory properties serve as an immediate and painful

warning sign of exposure.[2]

Skin Contact: Causes severe chemical burns.[5][3] Due to its solid form, the onset of burns

may be less immediate than with a liquid, but any skin contact with the dust or solid should

be treated as a severe exposure.

Inhalation: Inhaling the dust is highly dangerous. It causes severe irritation and chemical

burns to the nose, throat, and entire respiratory tract.[11] High exposure to similar

compounds can lead to pulmonary edema, a medical emergency.[13]

Ingestion: Causes severe burns to the mouth, throat, and gastrointestinal tract.[10][11]

Ingestion is a medical emergency and vomiting should not be induced.[5][14]

There is currently no data classifying 4-chlorobenzyl bromide as a carcinogen, mutagen, or

reproductive toxin. However, as a reactive alkylating agent that damages DNA, it should be

handled as a potential mutagen and carcinogen.[15]

Section 4: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach combining engineering controls, rigorous personal protective

equipment, and standardized procedures is required to manage the risks associated with 4-
chlorobenzyl bromide.

Engineering Controls
Primary Control: All handling of 4-chlorobenzyl bromide, including weighing, dispensing,

and adding to reaction vessels, must be conducted inside a certified chemical fume hood to

prevent inhalation of dust.[4]

Ventilation: The laboratory should have adequate general ventilation.
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Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[16]

Personal Protective Equipment (PPE)
The selection of PPE is critical and should not be compromised.

Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles AND

a full-face shield.
ANSI Z87.1 / EN166

Hands

Heavy-duty nitrile or neoprene

gloves. Double-gloving is

recommended.

EN 374

Body

Flame-resistant lab coat, fully

buttoned. Consider a

chemically resistant apron.

Respiratory

Required if there is any risk of

dust generation outside of a

fume hood.

NIOSH-approved N100 or

P100 respirator.[4]

Source(s):[5][4]
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Figure 2: Workflow for Safely Handling Solid 4-Chlorobenzyl Bromide
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Figure 3: Emergency Response Decision Tree for Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB22858&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622957&Units=SI&Mask=28F
https://www.chembk.com/en/chem/4-Chlorobenzyl%20bromide
https://en.wikipedia.org/wiki/Alkylating_antineoplastic_agent
http://kocw-n.xcache.kinxcdn.com/data/document/2022/pusan/kimnamdeuk0302/07.pdf
https://datasheets.scbt.com/sc-239315.pdf
https://pim-resources.coleparmer.com/sds/95103.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Bromide
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://www.chemicalbook.com/msds/4-chlorobenzyl-bromide.htm
https://int.livhospital.com/12-key-alkylating-agents-examples-in-chemotherapy-what-you-need-to-know/
https://int.livhospital.com/12-key-alkylating-agents-examples-in-chemotherapy-what-you-need-to-know/
https://www.fishersci.com/store/msds?partNumber=AAA1020830&productDescription=4-FLROBENZYL+BROMIDE+97%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1630557#understanding-the-hazards-of-4-chlorobenzyl-bromide
https://www.benchchem.com/product/b1630557#understanding-the-hazards-of-4-chlorobenzyl-bromide
https://www.benchchem.com/product/b1630557#understanding-the-hazards-of-4-chlorobenzyl-bromide
https://www.benchchem.com/product/b1630557#understanding-the-hazards-of-4-chlorobenzyl-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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